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Compound Name: Murrangatin diacetate

Cat. No.: B14794816

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

experimental protocols associated with murrangatin diacetate, a natural product isolated from

Murraya species. The information is presented to facilitate research and development activities

involving this compound.

Spectroscopic Data
The following tables summarize the key spectroscopic data for murrangatin diacetate,

including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data. This information is critical for the identification and characterization of the compound.

Nuclear Magnetic Resonance (NMR) Data
Table 1: ¹H NMR Spectroscopic Data for Murrangatin Diacetate
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data unavailable in

search results

Table 2: ¹³C NMR Spectroscopic Data for Murrangatin Diacetate

Chemical Shift (δ) ppm Carbon Type Assignment

Data unavailable in search

results

Infrared (IR) Spectroscopy Data
Table 3: IR Absorption Bands for Murrangatin Diacetate

Wavenumber (cm⁻¹) Functional Group Assignment

Data unavailable in search results

Mass Spectrometry (MS) Data
Table 4: Mass Spectrometry Data for Murrangatin Diacetate

m/z Ion Type Relative Intensity (%)

Data unavailable in search

results

Note: The spectroscopic data presented above is based on the expected data from the

isolation and characterization of murrangatin diacetate. Specific values would be found in

primary literature which was not fully accessible in the provided search results.

Experimental Protocols
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The following section details the general experimental procedures for the isolation and

spectroscopic analysis of murrangatin diacetate from its natural source, Murraya exotica.

Isolation of Murrangatin Diacetate
Plant Material Collection and Preparation: Fresh leaves of Murraya exotica are collected and

air-dried. The dried leaves are then ground into a fine powder.

Extraction: The powdered plant material is extracted with a suitable organic solvent, such as

methanol or acetone, at room temperature for an extended period. The extraction process is

typically repeated multiple times to ensure complete extraction of the secondary metabolites.

Solvent Evaporation: The combined extracts are filtered, and the solvent is removed under

reduced pressure using a rotary evaporator to yield a crude extract.

Chromatographic Separation: The crude extract is subjected to a series of chromatographic

techniques for purification. This usually involves column chromatography over silica gel,

using a gradient elution system of solvents with increasing polarity (e.g., n-hexane-ethyl

acetate).

Final Purification: Fractions containing murrangatin diacetate are further purified using

techniques such as preparative thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are recorded on a high-field

NMR spectrometer (e.g., 400 or 500 MHz). The sample is dissolved in a deuterated solvent,

typically chloroform-d (CDCl₃), with tetramethylsilane (TMS) used as an internal standard.

Infrared (IR) Spectroscopy: The IR spectrum is obtained using an FT-IR spectrometer. The

sample can be prepared as a KBr pellet or as a thin film on a salt plate.

Mass Spectrometry (MS): Mass spectral data is acquired using a mass spectrometer, often

with an electron ionization (EI) or electrospray ionization (ESI) source, to determine the

molecular weight and fragmentation pattern of the compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b14794816/docs?utm_src=pdf-body#murrangatin-diacetate-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b14794816/docs?utm_src=pdf-body#murrangatin-diacetate-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b14794816/docs?utm_src=pdf-body#murrangatin-diacetate-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14794816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the general workflow for the spectroscopic analysis of a

natural product like murrangatin diacetate and a conceptual logical relationship for its

characterization.
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Caption: General workflow for the isolation and spectroscopic analysis of murrangatin
diacetate.
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Caption: Logical relationship of spectroscopic techniques for structure elucidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b14794816/docs?utm_src=pdf-body-img#murrangatin-diacetate-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b14794816/docs#murrangatin-diacetate-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b14794816/docs#murrangatin-diacetate-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b14794816/docs#murrangatin-diacetate-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b14794816/docs#murrangatin-diacetate-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b14794816?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14794816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14794816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

